Cas no 119838-61-8 (Ethyl 4-(4-acetylphenyl)benzoate)

• Product Name: Ethyl 4-(4-acetylphenyl)benzoate
• CAS No: 119838-61-8
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD06205170
• CID: 1037863
• PubChem ID: 14401906
• Update Time: 2025-06-08

Ethyl 4-(4-acetylphenyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-acetyl-[1,1'-biphenyl]-4-carboxylate
• ethyl 4-(4-acetylphenyl)benzoate
• ethyl 4'-acetyl-4-biphenylcarboxylate
• RARECHEM AL BI 1393
• 4'-Acetyl-biphenyl-4-carboxylic Acid Ethyl Ester
• Ethyl4'-acetyl-[1,1'-biphenyl]-4-carboxylate
• CS-0209415
• MFCD06205170
• [1,1'-Biphenyl]-4-carboxylic acid, 4'-acetyl-, ethyl ester
• SCHEMBL6784326
• JPRXSVQGASWWQE-UHFFFAOYSA-N
• DTXSID10559877
• BS-20005
• Ethyl 4'-acetyl[1,1'-biphenyl]-4-carboxylate
• AKOS015888581
• 119838-61-8
• Ethyl 4-(4-acetylphenyl)benzoate

• MDL： MFCD06205170
• Inchi： 1S/C17H16O3/c1-3-20-17(19)16-10-8-15(9-11-16)14-6-4-13(5-7-14)12(2)18/h4-11H,3H2,1-2H3
• InChI Key： JPRXSVQGASWWQE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C1C=CC(C(C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 268.11000
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 3.73290

Additional information on Ethyl 4-(4-acetylphenyl)benzoate

Comprehensive Overview of Ethyl 4-(4-acetylphenyl)benzoate (CAS No. 119838-61-8): Properties, Applications, and Industry Insights

Ethyl 4-(4-acetylphenyl)benzoate (CAS No. 119838-61-8) is a specialized organic compound with a molecular formula of C₁₇H₁₆O₃. This ester derivative features a benzoyl and acetyl functional group, making it a valuable intermediate in pharmaceutical synthesis, advanced material research, and fine chemical production. Its unique structure combines the reactivity of an ester group with the aromatic stability of a biphenyl backbone, offering versatile applications across multiple industries.

In recent years, the demand for high-purity aromatic esters like Ethyl 4-(4-acetylphenyl)benzoate has surged due to their role in developing OLED materials and liquid crystal displays (LCDs). Researchers frequently search for "CAS 119838-61-8 solubility" or "Ethyl 4-(4-acetylphenyl)benzoate synthesis method," reflecting growing interest in its physicochemical properties and scalable production. The compound’s melting point (≈85–88°C) and solubility in organic solvents (e.g., DMSO, ethanol) are critical parameters for formulation scientists.

From an industrial perspective, CAS 119838-61-8 is pivotal in synthesizing photoactive compounds for optoelectronics. Its conjugated π-system enhances electron mobility, a property exploited in organic photovoltaics (OPVs) and sensor technologies. Manufacturers emphasize "Ethyl 4-(4-acetylphenyl)benzoate supplier" and "batch consistency" as key procurement criteria, underscoring the need for reliable supply chains in specialty chemicals.

Environmental and regulatory trends also shape discussions around this compound. With the rise of green chemistry, queries like "biodegradability of aromatic esters" or "CAS 119838-61-8 regulatory status" highlight stakeholders’ focus on sustainable alternatives. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability.

Innovative applications continue to emerge. For instance, Ethyl 4-(4-acetylphenyl)benzoate derivatives are being tested as fluorescent probes in bioimaging, leveraging their UV absorption and emission properties. Patent databases reveal its use in drug delivery systems, particularly for targeted cancer therapies, where its lipophilicity improves cellular uptake.

Analytical characterization of CAS 119838-61-8 typically involves HPLC, GC-MS, and NMR spectroscopy. Purity thresholds (>98%) are critical for high-end applications, driving advancements in chromatographic purification techniques. Recent publications also explore its crystallographic data, revealing polymorphic forms that influence performance in solid-state devices.

Market projections indicate steady growth for aromatic ester intermediates, fueled by the expansion of flexible electronics and personalized medicine. Strategic collaborations between academia and industry aim to optimize Ethyl 4-(4-acetylphenyl)benzoate production via catalytic esterification, reducing energy consumption and waste generation.

In summary, Ethyl 4-(4-acetylphenyl)benzoate (CAS No. 119838-61-8) exemplifies the intersection of chemistry and cutting-edge technology. Its adaptability across material science, pharmaceuticals, and renewable energy sectors positions it as a compound of enduring relevance, with research and commercial potential yet to be fully unlocked.